Cas no 404335-99-5 ((2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol)

• Product Name: (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol
• CAS No: 404335-99-5
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 2059491
• PubChem ID: 21722963
• Update Time: 2025-07-09

(2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol
• (2R-trans) 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-hydroxy-5-benzofuranpropanol
• (2R-trans)-2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-hydroxy-5-benzofuran-propanol
• (7R,8S)-4,3',9,9'-tetrahydroxyl-3-methoxyl-7,8-dihydrobenzofuran-1'-propylneolignan
• (7R,8S)-cedrusin
• AKOS040762662
• (-)-Cedrusin
• 404335-99-5
• (2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-(3-hydroxypropyl)-2,3-dihydro-1-benzofuran-7-ol
• 75775-36-9

• Inchi： 1S/C19H22O6/c1-24-17-9-12(4-5-15(17)22)18-14(10-21)13-7-11(3-2-6-20)8-16(23)19(13)25-18/h4-5,7-9,14,18,20-23H,2-3,6,10H2,1H3/t14-,18+/m1/s1
• InChI Key： PKORXOLYTWDULG-KDOFPFPSSA-N
• SMILES： O1C2C(=CC(CCCO)=CC=2[C@@H](CO)[C@@H]1C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 346.14163842g/mol
• Monoisotopic Mass: 346.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.4Ų

(2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol

Latest Research Briefing on (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol (CAS: 404335-99-5)

In recent years, (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol (CAS: 404335-99-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzofuranpropanol structure, has demonstrated promising biological activities, particularly in the areas of neuroprotection, anti-inflammatory effects, and potential applications in neurodegenerative diseases. The following briefing synthesizes the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and recent advancements in synthesis and optimization.

Recent studies have elucidated the molecular mechanisms underlying the neuroprotective effects of (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits strong antioxidant properties, scavenging reactive oxygen species (ROS) and reducing oxidative stress in neuronal cells. Furthermore, it was found to modulate key signaling pathways, including the Nrf2-ARE pathway, which plays a critical role in cellular defense against oxidative damage. These findings suggest its potential utility in treating conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress is a major contributing factor.

In addition to its neuroprotective effects, (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol has shown significant anti-inflammatory activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the NF-κB pathway. This dual action—combining antioxidant and anti-inflammatory properties—positions it as a promising candidate for multifactorial diseases where both pathways are dysregulated.

Advances in the synthetic routes for (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol have also been a focus of recent research. A team at the University of Cambridge developed an efficient asymmetric synthesis method, achieving a high enantiomeric excess (ee) of over 98%. This breakthrough, detailed in Organic Letters (2023), addresses previous challenges in obtaining the compound in high purity and yield, facilitating further preclinical and clinical studies. The optimized synthesis route also reduces the use of hazardous reagents, aligning with green chemistry principles.

Despite these promising developments, challenges remain in the clinical translation of (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Recent work published in European Journal of Pharmaceutical Sciences (2024) explored prodrug approaches and nanoparticle-based delivery systems to improve its solubility and stability in vivo.

In conclusion, (2R,3S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-3-hydroxymethyl-5-benzofuranpropanol (CAS: 404335-99-5) represents a multifaceted compound with significant potential in treating neurodegenerative and inflammatory diseases. Ongoing research aims to optimize its pharmacological profile and advance it toward clinical trials. The integration of cutting-edge synthetic chemistry, molecular biology, and drug delivery technologies will be pivotal in unlocking its full therapeutic promise.